Cas no 2248220-83-7 ((2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine)

• Product Name: (2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine
• CAS No: 2248220-83-7
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6221290
• PubChem ID: 137939568
• Update Time: 2025-05-22

(2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248220-83-7
• (2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine
• EN300-6505370

• Inchi： 1S/C7H13F2N/c1-5(4-10)2-6-3-7(6,8)9/h5-6H,2-4,10H2,1H3/t5-,6?/m1/s1
• InChI Key： JSTYDTYRKUAFEK-LWOQYNTDSA-N
• SMILES： FC1(CC1C[C@@H](C)CN)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine

(2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine: A Comprehensive Overview

The compound (2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine, identified by the CAS number NO. 2248-220-83, is a highly specialized organic molecule with significant applications in modern chemistry and pharmacology. This compound belongs to the class of amines, characterized by its unique structure featuring a cyclopropyl ring substituted with two fluorine atoms and a methyl group attached to the second carbon of the amino group. The (R)-configuration at the second carbon imparts chirality to the molecule, which is crucial for its biological activity and selectivity.

Recent studies have highlighted the importance of difluorocyclopropyl groups in enhancing the pharmacokinetic properties of bioactive compounds. The cyclopropyl ring, being highly strained, contributes to the molecule's stability and reactivity. The presence of two fluorine atoms further modulates its electronic properties, making it an attractive candidate for drug design. Researchers have explored its potential as an intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics targeting various diseases.

The synthesis of (2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the cyclopropyl ring through [1+1] cycloaddition reactions or other ring-closing methodologies, followed by fluorination and subsequent amine functionalization. The stereochemistry at the second carbon is carefully controlled during these steps to ensure high enantiomeric purity, which is essential for its intended applications.

In terms of pharmacology, this compound has shown promise as a precursor in the development of bioactive agents with potential anti-inflammatory and analgesic properties. Its ability to modulate specific cellular pathways has been explored in recent in vitro studies, where it demonstrated selective activity against certain enzymes involved in inflammatory responses. Furthermore, its lipophilic nature and unique stereochemistry make it an ideal candidate for drug delivery systems that require targeted release mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interaction patterns of this compound with various biological targets. Molecular docking studies have revealed that its difluorocyclopropyl moiety plays a pivotal role in stabilizing interactions within protein binding pockets. This insight has guided further optimization efforts aimed at enhancing its bioavailability and reducing potential off-target effects.

The application of green chemistry principles has also influenced the development of more sustainable synthesis routes for this compound. By utilizing renewable feedstocks and catalytic processes, chemists have been able to reduce waste generation and energy consumption during production. These eco-friendly approaches align with current industry trends toward more responsible chemical manufacturing practices.

In conclusion, (2R)-3-(2,2-Difluorocyclopropyl)-2-methylpropan-1-amine stands as a testament to the ingenuity of modern chemical research. Its unique structure, combined with cutting-edge synthesis techniques and promising pharmacological profiles, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to the field of medicinal chemistry.